Cas no 172516-46-0 (Ethyl 6,6-dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate)

• Product Name: Ethyl 6,6-dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
• CAS No: 172516-46-0
• MF: C₁₄H₁₈O₅S₂
• MW: 330.419722080231
• CID: 134100
• PubChem ID: 2778794
• Update Time: 2025-04-19

Ethyl 6,6-dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,6-dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate
• Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-6,6-dimethyl-3-(methylsulfonyl)-4-oxo-, ethyl ester
• Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-6,6-dimethyl-3-(methylsulfonyl)-4-oxo-,...
• ETHYL 6,6-DIMETHYL-3-(METHYLSULPHONYL)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]THIOPHENE-1-CARBOXYLATE
• ethyl 6,6-dimethyl-3-methylsulfonyl-4-oxo-5,7-dihydro-2-benzothiophene-1-carboxylate
• AC1MCU2P
• CHEMBL2112672
• CTK8H2435
• HMS554B18
• Maybridge1_004440
• Oprea1_658051
• SureCN7433903
• FT-0626138
• SCHEMBL7433903
• BDBM50454296
• ethyl 3-methanesulfonyl-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylate
• AKOS015896981
• DTXSID30381137
• 172516-46-0
• Benzo[c]thiophene-1-carboxylicacid,4,5,6,7-tetrahydro-6,6-dimethyl-3-(methylsulfonyl)-4-oxo-,ethyl ester

• Inchi： 1S/C14H18O5S2/c1-5-19-12(16)11-8-6-14(2,3)7-9(15)10(8)13(20-11)21(4,17)18/h5-7H2,1-4H3
• InChI Key： VWTILAZGQNBROA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C2C(=C1S(C)(=O)=O)C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 330.05964
• Monoisotopic Mass: 330.05956602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.286
• Boiling Point: 528.2°Cat760mmHg
• Flash Point: 273.2°C
• Refractive Index: 1.534
• PSA: 77.51

Ethyl 6,6-dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：36/37/38